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Compound Name: L-ThreonicAcidCalciumSalthydrate
CAS No.: 70753-61-6
Cat. No.: B127960
- 7

Executive Summary & Chemical Profile

L-Threonic Acid Calcium Salt Hydrate (Calcium L-Threonate) is widely utilized in drug
development and nutraceutical research for its high bioavailability and role in osteo-metabolic
pathways. While generally classified as non-hazardous under GHS and RCRA standards,
professional laboratory environments must adhere to a "Zero-Discharge" mindset to ensure
data integrity and environmental stewardship.

This guide moves beyond basic compliance, establishing a Best Practice Protocol that
integrates seamlessly with standard GLP (Good Laboratory Practice) workflows.

Chemical Identity & Physical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b127960?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Specification

Chemical Name L-Threonic Acid Calcium Salt (Hydrate)

Calcium L-Threonate; (2R,3S)-2,3,4-

Common Synonyms ] ] ] ]
Trihydroxybutyric acid calcium salt

CAS Number 70753-61-6

Molecular Formula CsH14CaO10 (anhydrous basis)

Solubility Soluble in water; Sparingly soluble in methanol
GHS Classification Not Classified (Non-Hazardous)

RCRA Waste Code None (Not P-listed or U-listed)

Pre-Disposal Hazard Assessment

Before initiating disposal, the waste stream must be characterized to ensure no cross-
contamination has occurred.

e Primary Hazard: Low. The substance is a calcium salt of a sugar acid metabolite.

e Secondary Hazard (Contextual): If the salt was used in conjunction with cytotoxic drugs,
organic solvents, or biological vectors, the waste assumes the hazard classification of the
most toxic contaminant.

¢ Reactivity: Stable. Incompatible with strong oxidizing agents.
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Critical Check: Does the waste contain heavy metals, organic solvents (>10%), or biological

hazards?
e YES: Dispose of according to the contaminant's hazardous waste protocol.

e NO: Proceed with the Non-Hazardous protocols below.

Disposal Workflows (Decision Logic)

The following logic gate visualizes the decision-making process for disposing of L-Threonic
Acid Calcium Salt.
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Figure 1: Decision logic for the segregation and disposal of L-Threonic Acid Calcium Salt waste
streams.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal (Powders &
Contaminated Solids)
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Scope: Expired reagents, spilled powder, and contaminated weighing boats/PPE.
e Segregation: Ensure the waste is not mixed with oxidizers or acids.
o Containment:

o Place waste in a clear, chemically compatible bag (polyethylene) or a wide-mouth plastic
container.

o Labeling: Affix a label reading "Non-Hazardous Chemical Waste — Calcium Threonate."
» Disposal:

o Preferred: Transfer to the facility's chemical waste management team for incineration or
landfilling.[1]

o Alternative (Low Volume): If local regulations explicitly permit, small quantities of non-
contaminated solids may be double-bagged and discarded in municipal trash. Verify with
EHS first.

Protocol B: Aqueous Solution Disposal

Scope: Buffer solutions, mother liquors, and dissolved remnants.

e Neutralization Check: Ensure pH is between 5 and 9 (though Calcium Threonate solutions
are typically near neutral).

e Option 1: Chemical Waste Collection (Recommended)

o Collect in a High-Density Polyethylene (HDPE) carboy.

o Label as "Non-Hazardous Agueous Waste."

o List constituents: "Water (~95%), Calcium L-Threonate (~5%)."
e Option 2: Drain Disposal (Conditional)

o Prerequisites: The solution must be dilute (<1%), non-toxic, and free of heavy metals or
organic solvents.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://store.sangon.com/productImage/SDS/A502848/A502848_EN_S.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Procedure: Flush down a laboratory sink connected to a sanitary sewer (never a storm
drain) with copious amounts of water (20:1 ratio) to prevent salt crystallization in traps.

Protocol C: Empty Container Management

Regulatory Standard: "RCRA Empty" (40 CFR 261.7)
» Triple Rinse: Rinse the empty bottle three times with water.

* Rinsate Management: Pour the first rinse into the liquid waste container (Protocol B).
Subsequent rinses may go down the drain.

o Defacement: Cross out or remove the original label to prevent confusion.

o Recycle/Trash: Place the clean, defaced container in the recycling bin or regular trash.

Emergency Procedures (Accidental Release)

Although L-Threonic Acid Calcium Salt is low-toxicity, accidental releases should be handled
professionally to maintain lab hygiene.

o PPE Required: Nitrile gloves, safety glasses, and a standard lab coat. Respiratory protection
(N95) is recommended if dust is generated.

e Spill Cleanup:

[¢]

Ventilate: Ensure adequate air exchange.[1][2][3][4]

[¢]

Contain: Sweep up dry spills carefully to avoid creating dust. Dampen slightly with a wet
paper towel if necessary.

[e]

Clean: Wipe the surface with a damp cloth.

[e]

Dispose: Place spill debris into the Solid Waste container (Protocol A).

References
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» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations (40 CFR Parts 239-282). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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